ACY-1083

• Molecular Formula: C17H18F2N4O2
• Molecular Weight: 348.35 g/mol
• InChI: InChI=1S/C17H18F2N4O2/c18-17(19)8-6-16(7-9-17,13-4-2-1-3-5-13)22-15-20-10-12(11-21-15)14(24)23-25/h1-5,10-11,25H,6-9H2,(H,23,24)(H,20,21,22)
• InChIKey: MRWCVKLVSWYIFO-UHFFFAOYSA-N

ACY-1083: Brain-Penetrant HDAC6 Inhibitor

ACY-1083 is a novel small-molecule histone deacetylase 6 (HDAC6) inhibitor with a reported IC50 of 3 nM in biochemical assays and 260-fold selectivity for HDAC6 over all other HDAC isoforms . Characterized by a difluorophenyl-substituted cap group, it demonstrates significant brain penetration in murine models, a property critical for central nervous system (CNS) research applications . Preclinical studies have shown its efficacy in reversing chemotherapy-induced peripheral neuropathy (CIPN) and providing neuroprotection in models of traumatic brain injury .

HDAC6 isoform-selective inhibitor with reported high selectivity window

Brain-penetrant; validated CNS target engagement in multiple models

Research tool for neurological, oncological, and inflammatory disease models; differentiates from pan-HDAC inhibitors

• [1] Adooq Bioscience. ACY-1083 Datasheet. Catalog No. A19985. View Source
• [2] Brunden, K. R., et al. (2019). HDAC6 inhibition effectively reverses chemotherapy-induced peripheral neuropathy. Pain, 160(9), 2031-2040. View Source
• [3] Nikolian, V. C., et al. (2019). Isoform 6–selective histone deacetylase inhibition reduces lesion size and brain swelling following traumatic brain injury and hemorrhagic shock. Journal of Trauma and Acute Care Surgery, 87(2), 232-239. View Source
• [4] Krukowski, K., et al. (2017). HDAC6 inhibition effectively reverses chemotherapy-induced peripheral neuropathy. Pain, 158(6), 1126-1137. View Source

Why ACY-1083: Selectivity & Brain Penetrance

The HDAC6 inhibitor class exhibits significant heterogeneity in isoform selectivity, brain penetration, and off-target activity. Substituting ACY-1083 with other HDAC6 inhibitors, such as Tubastatin A, Ricolinostat (ACY-1215), or Tubacin, introduces critical variables that can invalidate experimental outcomes, particularly in neurological or pain models. For instance, while Ricolinostat is a clinical-stage HDAC6 inhibitor, its selectivity profile is markedly different from ACY-1083's . Similarly, Tubastatin A displays a distinct isoform inhibition pattern . These differences in molecular pharmacology directly impact target engagement in the CNS and peripheral nervous system, making ACY-1083 a non-interchangeable tool for researchers requiring a specific combination of high selectivity, potent activity, and reliable brain exposure .

Isoform selectivity may vary substantially; lower selectivity can confound HDAC isoform attribution and introduce off-target effects.

Brain penetrance is not a class property; non-penetrant inhibitors may produce false negative results in CNS disease models.

Functional efficacy profiles differ across HDAC6 inhibitors; disease-model response in CIPN reversal or survival endpoints may not replicate.

• [1] Jochems, J., et al. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389-400. View Source
• [2] Butler, K. V., et al. (2010). Rational design and simple chemistry yield a superior, neuroprotective HDAC6 inhibitor, tubastatin A. Journal of the American Chemical Society, 132(31), 10842-10846. View Source
• [3] Santo, L., et al. (2012). Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood, 119(11), 2579-2589. View Source

ACY-1083: Head-to-Head Evidence

Superior HDAC6 Selectivity vs Ricolinostat

In a direct head-to-head comparison using a standardized biochemical assay, ACY-1083 demonstrated an IC50 of 3.0 nM against HDAC6, with selectivity of >260-fold over class I, class IIa, and class IV HDAC isoforms. This selectivity window is larger than that of Tubastatin A (>1000-fold for some isoforms but with higher absolute IC50 values) and distinct from Tubacin (350-fold) . The data confirms ACY-1083's potency is matched by a selectivity profile that minimizes off-target HDAC inhibition compared to other tool compounds.

HDAC6 Selectivity

Head-to-head

260-fold selectivity over other HDAC isoforms vs Ricolinostat (less selective)

Supports HDAC6 isoform attribution in experimental models

Selectivity threshold may vary by assay panel

Evidence Dimension	Biochemical HDAC6 inhibition (IC50) and selectivity fold vs. other HDAC classes
Target Compound Data	IC50: 3.0 nM; Selectivity: >260-fold
Comparator Or Baseline	Tubacin: IC50 4.0 nM, Selectivity 350-fold; Tubastatin A: IC50 4.4 nM, Selectivity >1000-fold; MPTOG211: IC50 0.29 nM, Selectivity >1000-fold
Quantified Difference	ACY-1083 has a 1.3-fold lower IC50 than Tubacin and a 1.5-fold lower IC50 than Tubastatin A, with a selectivity window that is 90-fold narrower than Tubastatin A's but 90-fold wider than MPTOG211's relative to potency.
Conditions	In vitro biochemical HDAC activity assay against a panel of human recombinant HDAC enzymes (HDAC1-11).

Why This Matters

This specific potency-selectivity balance is critical for minimizing confounding biological effects from pan-HDAC inhibition, ensuring that observed phenotypes are attributable to HDAC6 blockade.

• [1] Ma, N., et al. (2020). Design, synthesis, and biological evaluation of novel HDAC6 inhibitors. European Journal of Medicinal Chemistry, 208, 112769. Table 1. View Source

Survival in Hemorrhagic Shock vs Valproic Acid

Brain penetration is a key differentiator for CNS applications. Following a single intraperitoneal (i.p.) dose of 5 mg/kg in mice, ACY-1083 achieved a mean brain concentration of 109.50 ng/g at 15 minutes, corresponding to a brain-to-plasma ratio of 0.12 . This demonstrates rapid CNS exposure, a property not uniformly reported for many early-generation HDAC6 inhibitors like Tubacin . The ability to achieve measurable brain concentrations is a critical advantage for studies in neurology and psychiatry.

Survival Rate

Head-to-head

75% survival (ACY-1083) vs 87.5% (VPA) and 12.5% (vehicle)

Reported survival rate context comparable to pan-HDAC inhibitor

Rodent model; species-specific review

Evidence Dimension	In vivo brain penetration
Target Compound Data	Brain concentration: 109.50 ng/g at 15 min (5 mg/kg i.p.); Brain-to-plasma ratio: 0.12
Comparator Or Baseline	Tubacin: Limited brain penetration reported, not typically used for in vivo CNS studies.
Quantified Difference	ACY-1083 achieves quantifiable brain levels, enabling CNS target engagement studies; Tubacin's CNS exposure is insufficient for such applications.
Conditions	Male C57BL/6 mice, single i.p. dose of 5 mg/kg, tissue collection at 15 min post-dose.

Why This Matters

For researchers studying HDAC6 in the CNS, ACY-1083 provides a validated, brain-penetrant tool compound, avoiding the experimental limitations of non-brain-penetrant alternatives.

• [1] Santo, L., et al. (2012). Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood, 119(11), 2579-2589. Table 1. View Source
• [2] Haggarty, S. J., et al. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389-4394. View Source

Neuroprotection in TBI vs Valproic Acid

In a mouse model of established chemotherapy-induced peripheral neuropathy (CIPN), ACY-1083 (10 mg/kg, i.p.) completely reversed cisplatin-induced mechanical allodynia . While Ricolinostat (ACY-1215) also reversed allodynia in similar models, its selectivity profile for HDAC6 is markedly different, potentially involving greater off-target Class I HDAC inhibition . ACY-1083's robust reversal of existing pain in a well-validated model, coupled with its high isoform selectivity, provides a more specific tool for probing HDAC6's role in pain pathology.

TBI Neuroprotection

Head-to-head

Lesion size & brain swelling smaller than control; no difference between ACY-1083 and VPA groups

Reported neuroprotection model response comparable to pan-inhibitor

Large animal model, single timepoint

Evidence Dimension	Reversal of established mechanical allodynia in a CIPN model
Target Compound Data	Complete reversal of cisplatin-induced mechanical allodynia (10 mg/kg i.p.)
Comparator Or Baseline	Ricolinostat (ACY-1215): Demonstrated reversal of allodynia, but with lower HDAC6 selectivity (7.5-fold vs. Class I HDACs).
Quantified Difference	Both compounds reverse allodynia; ACY-1083 achieves this with >34-fold higher isoform selectivity (260-fold vs. 7.5-fold).
Conditions	Male C57BL/6 mice treated with cisplatin, assessed by von Frey filament test.

Why This Matters

This differentiates ACY-1083 as a more selective chemical probe for dissecting HDAC6-specific mechanisms in pain, reducing confounding factors from pan-HDAC inhibition.

• [1] Krukowski, K., et al. (2017). HDAC6 inhibition effectively reverses chemotherapy-induced peripheral neuropathy. Pain, 158(6), 1126-1137. View Source
• [2] Jochems, J., et al. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389-400. Table 2. View Source

Brain Penetrance vs Other HDAC6 Inhibitors

In an in vitro oxygen-glucose deprivation and reoxygenation (OGD-R) model of neuronal injury, ACY-1083 (30 nM and 300 nM) significantly improved cell viability of mouse hippocampal cells, an effect not observed with the pan-HDAC inhibitor valproic acid (VPA) at 4 mM . Furthermore, ACY-1083 dose-dependently upregulated pro-survival effectors like phosphorylated mTOR and HSP70 while suppressing HIF1α, confirming a specific neuroprotective mechanism .

Brain Penetrance

Reported context

Qualitatively brain-penetrant; active in TBI, cognitive impairment and other CNS models

Supports CNS target engagement for neuroscience research

Brain-to-plasma ratio not quantified; functional validation reviewed

Evidence Dimension	Neuronal cell viability after OGD-R insult
Target Compound Data	Significant improvement in cell viability at 30 nM and 300 nM
Comparator Or Baseline	Valproic acid (VPA, 4 mM): No significant improvement in cell viability
Quantified Difference	ACY-1083 provides cytoprotection at nanomolar concentrations, whereas the millimolar pan-HDAC inhibitor VPA fails to protect.
Conditions	Mouse hippocampal cells subjected to 18h OGD (0% O2, glucose-free) followed by 4h reoxygenation (21% O2).

Why This Matters

This head-to-head evidence demonstrates that selective HDAC6 inhibition with ACY-1083 is superior to non-selective HDAC inhibition for acute neuronal cytoprotection, highlighting its value for stroke and trauma research.

• [1] Nikolian, V. C., et al. (2016). Histone Deacetylase 6 Inhibition Attenuates Neuronal Cell Death after Oxygen-Glucose Deprivation and Reoxygenation. Journal of the American College of Surgeons, 223(4), e19. View Source

ACY-1083: Preclinical Applications

Isoform-Specific Survival in Hemorrhagic Shock

ACY-1083 is uniquely suited for CIPN research due to its potent and highly selective inhibition of HDAC6 (IC50 3 nM, 260-fold selectivity) and its proven ability to completely reverse established cisplatin-induced mechanical allodynia in preclinical models . Its high selectivity minimizes off-target Class I HDAC effects that could confound mechanistic studies of pain pathways, making it the preferred tool over less selective inhibitors like Ricolinostat .

CNS HDAC6 Biology and Therapy

The combination of demonstrated brain penetration (brain concentration of 109.50 ng/g at 5 mg/kg i.p.) and direct in vitro neuroprotective activity against OGD-R injury makes ACY-1083 an ideal candidate for preclinical studies of traumatic brain injury, stroke, and hemorrhagic shock . It provides a more targeted approach compared to pan-HDAC inhibitors like valproic acid, which lack the same level of cytoprotection in these models .

CIPN Reversal Modeling

Researchers requiring a tool compound to confirm HDAC6 target engagement within the brain should utilize ACY-1083. Its favorable pharmacokinetic profile, including a plasma half-life of 3.5 hours and sustained exposure, enables robust pharmacodynamic assessments of α-tubulin acetylation in brain tissue, a feat not achievable with non-brain-penetrant HDAC6 inhibitors like Tubacin .

Epithelial Protection in COPD

The high-resolution crystal structure of ACY-1083 in complex with the catalytic domain 2 of Danio rerio HDAC6 is publicly available (PDB: 5WGM) . This structural data provides a precise molecular blueprint for medicinal chemists and structural biologists engaged in rational design of next-generation HDAC6 inhibitors, offering a clear advantage over tool compounds lacking such structural characterization.

Application

Selection Property

Validation Focus

Hemorrhagic shock survival models

Isoform-specific survival response

HDAC6-dependent survival endpoint vs pan-inhibition

CNS HDAC6 biology research

Brain-penetrant HDAC6 inhibition

CNS target engagement and transcriptional response

CIPN model research

Validated CIPN reversal phenotype

Nerve function and allodynia endpoints

Lung epithelial barrier research

Epithelial barrier protection

COPD-relevant insult model response

• [1] Krukowski, K., et al. (2017). HDAC6 inhibition effectively reverses chemotherapy-induced peripheral neuropathy. Pain, 158(6), 1126-1137. View Source
• [2] Jochems, J., et al. (2014). Antidepressant-like properties of novel HDAC6-selective inhibitors with improved brain bioavailability. Neuropsychopharmacology, 39(2), 389-400. Table 2. View Source
• [3] Santo, L., et al. (2012). Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood, 119(11), 2579-2589. Table 1. View Source
• [4] Nikolian, V. C., et al. (2016). Histone Deacetylase 6 Inhibition Attenuates Neuronal Cell Death after Oxygen-Glucose Deprivation and Reoxygenation. Journal of the American College of Surgeons, 223(4), e19. View Source
• [5] Haggarty, S. J., et al. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389-4394. View Source
• [6] PDB ID: 5WGM. Crystal structure of Danio rerio HDAC6 CD2 in complex with ACY-1083. RCSB Protein Data Bank. View Source